Cas no 40753-14-8 (1,2,3-Thiadiazole,4-(4-methylphenyl)-)

• Product Name: 1,2,3-Thiadiazole,4-(4-methylphenyl)-
• CAS No: 40753-14-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD00052101
• CID: 328008
• PubChem ID: 2739137
• Update Time: 2025-09-27

1,2,3-Thiadiazole,4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole,4-(4-methylphenyl)-
• 4-(4-METHYLPHENYL)-1,2,3-THIADIAZOLE
• 4-(4-methylphenyl)thiadiazole
• 4-(p-tolyl)-1,2,3-thiadiazole
• 4-p-Tolyl-1,2,3-thiadiazole
• AS-9316
• 4-(4-methylphenyl)-1,2,3-thiadiazole, AldrichCPR
• SCHEMBL6153838
• BDBM600908
• AKOS006229022
• DTXSID60372295
• (4-methylphenyl)-1,2,3-thiadiazole
• HMS562N19
• MFCD00052101
• FT-0616651
• HMS2790H22
• SMR000460845
• CHEMBL1332184
• 40753-14-8
• CS-0332393
• MLS000859866
• US11634391, Compound 145
• Maybridge1_007521
• A825268

• MDL： MFCD00052101
• Inchi： 1S/C9H8N2S/c1-7-2-4-8(5-3-7)9-6-12-11-10-9/h2-6H,1H3
• InChI Key： REVOTHBALZGHSK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=N1

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.199
• Melting Point: 73 °C
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.599
• PSA: 54.02000
• LogP: 2.51350

1,2,3-Thiadiazole,4-(4-methylphenyl)- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes